Consistent changes in electronic states and photocatalytic activities of metal (Au, Pd, Pt)-modified TiO2 studied by far-ultraviolet spectroscopy†

Chemical Communications Pub Date: 2013-12-24 DOI: 10.1039/C3CC48446G

Abstract

Absorption spectra (150–300 nm) of TiO2 and TiO2 modified with metal (Pt, Pd, and Au) nanoparticles were systematically measured using an attenuated total reflection–far ultraviolet spectrometer. The deposition of metal nanoparticles altered the spectral shape and intensity, indicating changes in the electronic states and photocatalytic activities of TiO2.

Graphical abstract: Consistent changes in electronic states and photocatalytic activities of metal (Au, Pd, Pt)-modified TiO2 studied by far-ultraviolet spectroscopy
Consistent changes in electronic states and photocatalytic activities of metal (Au, Pd, Pt)-modified TiO2 studied by far-ultraviolet spectroscopy†
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